Cas no 80104-76-3 (Ethanone, 1-[3-[(2-amino-4-nitrophenyl)amino]phenyl]-)

• Product name: Ethanone, 1-[3-[(2-amino-4-nitrophenyl)amino]phenyl]-
• CAS No: 80104-76-3
• MF: C₁₄H₁₃N₃O₃
• MW: 271.271322965622
• CID: 706300
• PubChem ID: 71421321

Ethanone, 1-[3-[(2-amino-4-nitrophenyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-[(2-amino-4-nitrophenyl)amino]phenyl]-
• 1-[3-(2-amino-4-nitroanilino)phenyl]ethanone
• DTXSID80840481
• 80104-76-3
• 1-[3-(2-Amino-4-nitroanilino)phenyl]ethan-1-one

• Inchi： InChI=1S/C14H13N3O3/c1-9(18)10-3-2-4-11(7-10)16-14-6-5-12(17(19)20)8-13(14)15/h2-8,16H,15H2,1H3
• InChI Key： XXIFKNDOYXUMRY-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=CC=C1)NC2=C(C=C(C=C2)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 271.09569129g/mol
• Monoisotopic Mass: 271.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų